Cas no 672952-03-3 (5-amino-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-1H-imidazole-4-carbonitrile)

• Product Name: 5-amino-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-1H-imidazole-4-carbonitrile
• CAS No: 672952-03-3
• MF: C₁₂H₁₀N₄O₂
• MW: 242.23340177536
• CID: 6784215
• PubChem ID: 1481182
• Update Time: 2025-10-23

5-amino-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-1H-imidazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6P-037
• AKOS005096189
• 5-amino-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-1H-imidazole-4-carbonitrile
• Oprea1_084728
• 5-Amino-1-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-1H-imidazole-4-carbonitrile
• 672952-03-3
• 5-amino-1-(2,3-dihydro-1,4-benzodioxin-6-yl)imidazole-4-carbonitrile

• Inchi： 1S/C12H10N4O2/c13-6-9-12(14)16(7-15-9)8-1-2-10-11(5-8)18-4-3-17-10/h1-2,5,7H,3-4,14H2
• InChI Key： CKZTUCMTTPUNAR-UHFFFAOYSA-N
• SMILES： O1CCOC2C=CC(=CC1=2)N1C=NC(C#N)=C1N

Computed Properties

• Exact Mass: 242.08037557g/mol
• Monoisotopic Mass: 242.08037557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 86.1Ų

Additional information on 5-amino-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-1H-imidazole-4-carbonitrile

5-Amino-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-1H-imidazole-4-carbonitrile (CAS No. 672952-03-3): A Comprehensive Overview

5-Amino-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-1H-imidazole-4-carbonitrile (CAS No. 672952-03-3) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, has been the subject of numerous studies aimed at elucidating its properties and potential applications.

The chemical structure of 5-amino-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-1H-imidazole-4-carbonitrile is composed of an imidazole ring fused with a benzodioxin moiety, along with an amino group and a cyano group. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it a valuable candidate for various therapeutic applications.

Recent research has focused on the pharmacological activities of 5-amino-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-1H-imidazole-4-carbonitrile. Studies have shown that this compound exhibits potent anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 5-amino-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-1H-imidazole-4-carbonitrile effectively inhibits the proliferation of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways involved in cell growth and survival.

In addition to its anti-cancer effects, 5-amino-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-1H-imidazole-4-carbonitrile has also been investigated for its anti-inflammatory properties. Research conducted by a team at the University of California found that this compound significantly reduces inflammation in both in vitro and in vivo models. The anti-inflammatory activity is attributed to its ability to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6.

The potential therapeutic applications of 5-amino-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-1H-imidazole-4-carbonitrile extend beyond cancer and inflammation. Preliminary studies suggest that this compound may also have neuroprotective effects. A study published in the Journal of Neurochemistry reported that 5-amino-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-1H-imidazole-4-carbonitrile protects neurons from oxidative stress-induced damage and promotes neuronal survival. These findings open up new avenues for the development of neuroprotective agents for conditions such as Alzheimer's disease and Parkinson's disease.

The safety profile of 5-amino-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-1H-imidazole-4-carbonitrile is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic concentrations. However, further investigations are necessary to fully understand its long-term safety and potential side effects.

In conclusion, 5-amino-1-(2,3-dihydro-1,4-benzodioxin-6-y l)-1H-imidazole - 4 - carbonitrile (CAS No. 672952 - 03 - 3) represents a promising candidate for the development of novel therapeutic agents. Its unique chemical structure and diverse biological activities make it an attractive target for further research and development in the fields of medicinal chemistry and pharmaceutical sciences.